Cas no 1557032-00-4 (1-(furan-3-yl)methylpiperidin-3-ol)

• Product Name: 1-(furan-3-yl)methylpiperidin-3-ol
• CAS No: 1557032-00-4
• MF: C₁₀H₁₅NO₂
• MW: 181.231602907181
• CID: 5961226
• PubChem ID: 83001084
• Update Time: 2025-10-31

1-(furan-3-yl)methylpiperidin-3-ol Chemical and Physical Properties

Names and Identifiers

• 1-(furan-3-yl)methylpiperidin-3-ol
• 1-(furan-3-ylmethyl)piperidin-3-ol
• F8889-8826
• AKOS021321031
• 1557032-00-4
• 1-[(furan-3-yl)methyl]piperidin-3-ol

• Inchi： 1S/C10H15NO2/c12-10-2-1-4-11(7-10)6-9-3-5-13-8-9/h3,5,8,10,12H,1-2,4,6-7H2
• InChI Key： VNFBLGMIEDYUNG-UHFFFAOYSA-N
• SMILES： OC1CCCN(CC2=COC=C2)C1

Computed Properties

• Exact Mass: 181.110278721g/mol
• Monoisotopic Mass: 181.110278721g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 36.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(furan-3-yl)methylpiperidin-3-ol

1-(Furan-3-yl)methylpiperidin-3-ol: A Comprehensive Overview

The compound with CAS No 1557032-00-4, commonly referred to as 1-(furan-3-yl)methylpiperidin-3-ol, has garnered significant attention in the fields of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This molecule, characterized by its piperidine ring substituted with a furan moiety, represents a promising scaffold for drug discovery and development.

1-(Furan-3-yl)methylpiperidin-3-ol exhibits a distinctive molecular architecture that combines the rigid piperidine ring system with the flexible furan group. This combination not only enhances its structural diversity but also contributes to its potential as a modulator of various biological targets. Recent studies have highlighted its ability to interact with G-protein coupled receptors (GPCRs), making it a valuable candidate for exploring novel therapeutic agents.

One of the key aspects of 1-(furan-3-yl)methylpiperidin-3-ol is its synthetic versatility. Researchers have developed efficient methodologies to synthesize this compound, leveraging both traditional organic synthesis techniques and modern catalytic processes. For instance, the use of palladium-catalyzed cross-coupling reactions has enabled the construction of the furan-piperidine linkage with high precision and yield.

From a pharmacological perspective, 1-(furan-3-yl)methylpiperidin-3-ol has demonstrated remarkable bioactivity in preclinical models. Studies published in leading journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* have shown that this compound exhibits potent anti-inflammatory and analgesic effects, suggesting its potential application in treating chronic pain conditions.

The unique combination of structural flexibility and functional groups in 1-(furan-3-yl)methylpiperidin-3 ol makes it an ideal candidate for further exploration in drug design. Its ability to modulate multiple signaling pathways highlights its utility in addressing complex therapeutic targets, particularly in the areas of neuroscience and inflammation.

As research on 1-(furan 3 yl)methyl piperidin 3 ol continues to advance, its role as a versatile building block in medicinal chemistry is becoming increasingly evident. The integration of cutting-edge synthetic techniques with advanced biological assays will undoubtedly unlock new insights into its therapeutic potential.